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Compound of Interest

Compound Name:
4-Methylisoxazole-5-carboxylic

acid

Cat. No.: B1317163 Get Quote

Essential Safety and Handling Guide for 4-
Methylisoxazole-5-carboxylic Acid
For Researchers, Scientists, and Drug Development Professionals: Your comprehensive guide

to the safe handling, storage, and disposal of 4-Methylisoxazole-5-carboxylic acid.

This document provides critical safety and logistical information to ensure the safe handling

and disposal of 4-Methylisoxazole-5-carboxylic acid in a laboratory setting. The following

procedures are based on available safety data for the compound and its close isomers,

providing a robust framework for operational safety.

Hazard Identification and Classification
4-Methylisoxazole-5-carboxylic acid is classified with the following hazards:

Acute Toxicity, Oral (Category 4)[1]

Skin Irritation (Category 2)[1]

Eye Irritation (Category 2)[1]

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System[1]
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The signal word for this chemical is Warning.[1]

Hazard Statements:

H302: Harmful if swallowed[1]

H315: Causes skin irritation[1]

H319: Causes serious eye irritation[1]

H335: May cause respiratory irritation[1]

Personal Protective Equipment (PPE)
Due to the hazardous nature of 4-Methylisoxazole-5-carboxylic acid, the following personal

protective equipment is mandatory when handling this chemical. The specific recommendations

are based on data for the closely related isomer, 5-Methylisoxazole-4-carboxylic acid, and

provide a strong safety margin.

PPE Category Specification

Eye/Face Protection

Chemical safety goggles or glasses conforming

to OSHA's eye and face protection regulations

in 29 CFR 1910.133 or European Standard

EN166.[2]

Skin Protection

- Hand Protection: Chemical-resistant gloves

(e.g., nitrile, neoprene). Inspect gloves prior to

use. - Body Protection: Lab coat, long-sleeved

clothing, or a chemical-resistant apron.

Respiratory Protection

For nuisance exposures, a type N95 (US) or

type P1 (EU EN 143) particle respirator is

recommended. For higher-level protection or if

exposure limits are exceeded, use a

NIOSH/MSHA or European Standard EN 149

approved respirator.[2]
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Operational and Disposal Plans
Handling Procedures:

Preparation: Ensure all necessary PPE is worn correctly before handling the chemical. Work

in a well-ventilated area, preferably in a chemical fume hood.

Weighing and Transfer: Avoid the formation of dust and aerosols. Use appropriate tools for

weighing and transferring the solid material.

Solution Preparation: When dissolving the compound, add it slowly to the solvent to avoid

splashing.

Post-Handling: After handling, wash hands and any exposed skin thoroughly. Decontaminate

all work surfaces and equipment.

Storage:

Store in a cool, dry, and well-ventilated place.

Keep the container tightly closed.[2]

Store away from incompatible materials.

Disposal Plan:

Dispose of waste in accordance with local, regional, and national hazardous waste

regulations.

Do not allow the product to enter drains.

Contaminated packaging should be treated as hazardous waste and disposed of accordingly.

[3]

Sweep up and shovel any spills into suitable, closed containers for disposal.[2]

First Aid Measures:
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If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician.

In Case of Skin Contact: Wash off with soap and plenty of water. If skin irritation persists, call

a physician.

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.

If Swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious

person. Call a physician.

Experimental Workflow
The following diagram illustrates the standard workflow for handling 4-Methylisoxazole-5-
carboxylic acid in a laboratory setting, from receiving to disposal.
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Caption: Workflow for handling 4-Methylisoxazole-5-carboxylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1317163#personal-protective-equipment-for-
handling-4-methylisoxazole-5-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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